Cas no 2229076-83-7 (1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229076-83-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6196256
• PubChem ID: 165838792
• Update Time: 2025-10-28

1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1735361
• 2229076-83-7

• Inchi： 1S/C11H10N2O/c1-8-4-9(2-3-13-8)11(7-12)5-10(14)6-11/h2-4H,5-6H2,1H3
• InChI Key： RMQWSESZDIGTFG-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CN=C(C)C=2)C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2229076-83-7 and Product Name: 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile

The compound identified by the CAS number 2229076-83-7 and the product name 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of a 2-methylpyridin-4-yl substituent and a cyclobutane core with a cyano functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly due to their ability to modulate biological pathways effectively. The structural motif of 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of small-molecule inhibitors. The pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and bioavailability, while the cyano group introduces a polar moiety that can interact with various biological receptors.

Current research in the field of chemical biology has highlighted the importance of cycloalkyl-containing compounds in drug development. The cyclobutane ring in this molecule provides rigidity, which can stabilize the conformation of the compound upon binding to its target. This structural feature is particularly valuable in cases where precise spatial orientation is required for optimal biological activity. Studies have shown that such rigid heterocycles often exhibit higher metabolic stability, reducing the likelihood of degradation within biological systems.

The 2-methylpyridin-4-yl substituent further enhances the compound's potential as a pharmacological agent. Pyridine derivatives are widely recognized for their role in inhibiting enzymes and receptors involved in various diseases, including cancer, inflammation, and neurodegenerative disorders. The methyl group at the 2-position adds lipophilicity to the molecule, improving its membrane permeability—a crucial factor for drugs that need to cross biological barriers. Additionally, the electron-withdrawing nature of the cyano group at the 1-position of the cyclobutane ring can influence electronic properties, affecting interactions with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and reduced side effects. The structural features of 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile make it an excellent candidate for virtual screening and molecular docking studies. These computational approaches have been instrumental in identifying lead compounds that exhibit high binding affinity to specific protein targets. By leveraging such technologies, researchers can accelerate the drug discovery process significantly.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing promising preliminary results. Initial experiments suggest that it interacts with several key enzymes and receptors relevant to therapeutic intervention. The ability of 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile to modulate these targets could lead to novel treatment strategies for conditions where current therapies are limited or ineffective. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Researchers have employed advanced catalytic systems and transition-metal-mediated reactions to construct the complex framework efficiently. Such synthetic advancements not only contribute to the availability of this compound for research purposes but also set precedents for future structural modifications.

As interest in targeted therapies grows, compounds like 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile are becoming increasingly important in personalized medicine approaches. The unique structural features of this molecule allow for fine-tuning its properties to match specific patient needs or disease characteristics. This level of customization is made possible by understanding how subtle changes in molecular structure can alter biological activity significantly—a key principle in modern drug design.

The role of academic institutions and pharmaceutical companies in advancing research on such compounds cannot be overstated. Collaborative efforts between these entities have led to groundbreaking discoveries that would not be possible through individual endeavors alone. Continued investment in research infrastructure and interdisciplinary studies will be crucial for uncovering new therapeutic agents like 1-(2-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile.

Looking ahead, the future prospects for this compound appear bright, with numerous avenues for further exploration remaining open. Investigating its interactions with additional biological targets, optimizing its pharmacokinetic properties, and exploring its potential in preclinical models are all steps that could unlock new therapeutic possibilities. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly vital role in addressing complex diseases.